Cas no 100291-86-9 (Apiopaeonoside)

Apiopaeonoside Properties

Names and Identifiers

• Ethanone,1-[2-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
• Apiopaeonoside
• 1-[2-[6-[[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-4-methoxyphenyl]ethanone
• Apiopeonoside
• 1-[2-[(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-ethanone
• BCP10893
• Paeonol-(apio-beta-furanosyl(1-6)glucopyranoside)
• Ethanone, 1-(2-((6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy)-4-methoxyphenyl)-
• 2-Acetyl-5-methoxyphenyl 6-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
• AC-34166
• HY-N2161
• FT-0775285
• DTXSID40905328
• MS-28437
• 100291-86-9
• CS-0019461
• Ethanone, 1-[2-[(6-O-D-apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-4-methoxyphenyl]-
• DA-61162
• 1-(2-{[6-({[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]oxy}-4-methoxyphenyl)ethanone
• +Expand

• InChIKey： IRLNKOAURQPXIQ-UHFFFAOYSA-N
• Inchi： 1S/C20H28O12/c1-9(22)11-4-3-10(28-2)5-12(11)31-18-16(25)15(24)14(23)13(32-18)6-29-19-17(26)20(27,7-21)8-30-19/h3-5,13-19,21,23-27H,6-8H2,1-2H3
• SMILES： C1=CC(OC)=CC(OC2OC(COC3OCC(CO)(O)C3O)C(O)C(O)C2O)=C1C(=O)C

Computed Properties

• Exact Mass: 460.158076g/mol
• Surface Charge: 0
• XLogP3: -2.4
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 460.158076g/mol
• Monoisotopic Mass: 460.158076g/mol
• Topological Polar Surface Area: 185Ų
• Heavy Atom Count: 32
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 460.4

Experimental Properties

• LogP: -2.45860
• PSA: 184.60000
• Refractive Index: 1.628
• Boiling Point: 765.9°Cat760mmHg
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 267°C
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),